Cas no 109036-85-3 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-)
109036-85-3 structure
Product Name:1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-
CAS No:109036-85-3
MF:C17H24N4O
MW:300.398663520813
CID:141866
PubChem ID:3065829
Update Time:2025-04-19
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-
- N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-(4-methylpyrimidin-2-yl)ethane-1,2-diamine
- 109036-85-3
- 4-25-00-02156 (Beilstein Handbook Reference)
- BRN 0300698
- Pyrimidine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-4-methyl-
- 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)-4-methylpyrimidine
- DTXSID50148805
-
- Inchi: 1S/C17H24N4O/c1-14-9-10-18-17(19-14)21(12-11-20(2)3)13-15-5-7-16(22-4)8-6-15/h5-10H,11-13H2,1-4H3
- InChI Key: YSQHRUDCGQECDO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CN(C1N=CC=C(C)N=1)CCN(C)C
Computed Properties
- Exact Mass: 300.19522
- Monoisotopic Mass: 300.195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.105
- Boiling Point: 455.5°C at 760 mmHg
- Flash Point: 229.3°C
- Refractive Index: 1.579
- PSA: 41.49
- LogP: 2.36180
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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